Cas no 161928-96-7 (SODEFRIN)
SODEFRIN structure
Product Name:SODEFRIN
SODEFRIN Chemical and Physical Properties
Names and Identifiers
-
- Sodefrin (Cynopspyrrhogaster) (9CI)
- H-SER-ILE-PRO-SER-LYS-ASP-ALA-LEU-LEU-LYS-OH
- Sodefrin
- SODEFRIN ACETATE
- Sodefrin acetate salt
- Ser-Ile-Pro-Ser-Lys-Asp-Ala-Leu-Leu-Lys
- CID 101031912
- L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-α-aspartyl-L-alanyl-L-leucyl-L-leucyl-
- (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-1-[(2S,3S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]hexanoic acid
- L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-alpha-aspartyl-L-alanyl-L-leucyl-L-leucyl-
- 161928-96-7
- SODEFRIN
-
- Inchi: 1S/C48H86N12O15/c1-8-27(6)38(59-40(66)29(51)23-61)47(73)60-19-13-16-36(60)46(72)58-35(24-62)45(71)53-30(14-9-11-17-49)41(67)57-34(22-37(63)64)42(68)52-28(7)39(65)55-32(20-25(2)3)44(70)56-33(21-26(4)5)43(69)54-31(48(74)75)15-10-12-18-50/h25-36,38,61-62H,8-24,49-51H2,1-7H3,(H,52,68)(H,53,71)(H,54,69)(H,55,65)(H,56,70)(H,57,67)(H,58,72)(H,59,66)(H,63,64)(H,74,75)/t27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,38-/m0/s1
- InChI Key: FEDVAMPMWFINFV-APUTZNCMSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CO)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CCCCN)=O)CO)=O
Computed Properties
- Exact Mass: 1070.63356008g/mol
- Monoisotopic Mass: 1070.63356008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 75
- Rotatable Bond Count: 36
- Complexity: 1930
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 446
- XLogP3: -6.7
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- Boiling Point: 1454.4±65.0 °C(Predicted)
- pka: 3.31±0.10(Predicted)
SODEFRIN Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA83414-1mg |
L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-α-aspartyl-L-alanyl-L-leucyl-L-leucyl- |
161928-96-7 | > 95% | 1mg |
$348.00 | 2024-04-20 | |
| A2B Chem LLC | AA83414-5mg |
L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-α-aspartyl-L-alanyl-L-leucyl-L-leucyl- |
161928-96-7 | > 95% | 5mg |
$569.00 | 2024-04-20 | |
| A2B Chem LLC | AA83414-10mg |
L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-α-aspartyl-L-alanyl-L-leucyl-L-leucyl- |
161928-96-7 | > 95% | 10mg |
$752.00 | 2024-04-20 |
SODEFRIN Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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